Phenyl-N-tert-butylnitrone, (E)-
Cat. No. B8137668
M. Wt: 177.24 g/mol
InChI Key: IYSYLWYGCWTJSG-FMIVXFBMSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C-:14]#[Si+:15].[C:1]([CH3:2])([CH3:3])([CH3:4])[N:5]1[O:6][CH:7]1[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1>>[C:1]([CH3:2])([CH3:3])([CH3:4])[N+:5]([O-:6])=[CH:7][c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
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Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
|
Smiles
|
[C-]#[Si+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)N1OC1c1ccccc1
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Outcomes
Product
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Name
|
|
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Type
|
product
|
|
Smiles
|
CC(C)(C)[N+]([O-])=Cc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
Procedure details
Identifiers
|
REACTION_SMILES
|
[C-:14]#[Si+:15].[C:1]([CH3:2])([CH3:3])([CH3:4])[N:5]1[O:6][CH:7]1[c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1>>[C:1]([CH3:2])([CH3:3])([CH3:4])[N+:5]([O-:6])=[CH:7][c:8]1[cH:9][cH:10][cH:11][cH:12][cH:13]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[C-]#[Si+]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C)N1OC1c1ccccc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C)(C)[N+]([O-])=Cc1ccccc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
